Cas no 478163-20-1 (1-4-(cyclopropylmethoxy)phenylethan-1-one)

• Product Name: 1-4-(cyclopropylmethoxy)phenylethan-1-one
• CAS No: 478163-20-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 3431721
• PubChem ID: 21964541
• Update Time: 2025-11-01

1-4-(cyclopropylmethoxy)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[4-(CYCLOPROPYLMETHOXY)PHENYL]-
• 1-[4-(cyclopropylmethoxy)phenyl]ethan-1-one
• 1-[4-(cyclopropylmethoxy)phenyl]ethanone
• AKOS000219920
• SCHEMBL2087536
• 478163-20-1
• 1-(4-(Cyclopropylmethoxy)phenyl)ethan-1-one
• 1-(4-(cyclopropylmethoxy)phenyl)ethanone
• 1-(4-Cyclopropylmethoxy-phenyl)-ethanone
• 1-4-(cyclopropylmethoxy)phenylethan-1-one

• Inchi： 1S/C12H14O2/c1-9(13)11-4-6-12(7-5-11)14-8-10-2-3-10/h4-7,10H,2-3,8H2,1H3
• InChI Key： PBJZLYDMYCQSHD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCC2CC2)C=C1)(=O)C

Computed Properties

• Exact Mass: 190.099379685Da
• Monoisotopic Mass: 190.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(cyclopropylmethoxy)phenylethan-1-one

1-4-(cyclopropylmethoxy)phenylethan-1-one: An Overview of CAS No. 478163-20-1

1-4-(cyclopropylmethoxy)phenylethan-1-one (CAS No. 478163-20-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(cyclopropylmethoxy)acetophenone, is characterized by its unique molecular structure, which includes a cyclopropylmethoxy group attached to a phenyl ring and an acetophenone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 1-4-(cyclopropylmethoxy)phenylethan-1-one is C₁₂H₁₄O₂, and its molecular weight is 190.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the alkylation of phenol with cyclopropylmethyl chloride followed by the formation of the acetophenone derivative. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.

In recent years, 1-4-(cyclopropylmethoxy)phenylethan-1-one has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a precursor in the synthesis of more complex molecules with pharmacological activity. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the biological activity of 1-4-(cyclopropylmethoxy)phenylethan-1-one and its derivatives. The researchers found that these compounds effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting their potential as anti-inflammatory agents. Additionally, in vivo studies using rodent models demonstrated that these compounds significantly reduced pain sensitivity and inflammation without causing significant side effects.

The unique structure of 1-4-(cyclopropylmethoxy)phenylethan-1-one also makes it an attractive starting material for the synthesis of other bioactive compounds. For example, the cyclopropylmethoxy group can be modified to introduce additional functional groups that enhance the compound's pharmacological properties. This flexibility in chemical modification allows researchers to tailor the compound for specific therapeutic applications, such as targeting specific receptors or enzymes involved in disease pathways.

In addition to its potential therapeutic applications, 1-4-(cyclopropylmethoxy)phenylethan-1-one has also been explored for its use in chemical biology research. The compound's ability to modulate specific biological processes makes it a valuable tool for studying cellular signaling pathways and protein interactions. For instance, researchers have used this compound to investigate the role of certain enzymes in metabolic pathways, providing insights into potential targets for drug development.

The safety profile of 1-4-(cyclopropylmethoxy)phenylethan-1-one has been extensively evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity and good metabolic stability, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 1-4-(cyclopropylmethoxy)phenylethan-1-one (CAS No. 478163-20-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a promising candidate for the development of new therapeutic agents targeting inflammatory diseases and chronic pain. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility in the field.